Cas no 2227910-82-7 (rac-(1R,3R)-3-(3-ethoxy-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(3-ethoxy-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227910-82-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5903581
• PubChem ID: 165694827
• Update Time: 2025-05-19

rac-(1R,3R)-3-(3-ethoxy-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-ethoxy-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1819675
• 2227910-82-7

• Inchi： 1S/C14H21NO2/c1-5-17-10-8-6-7-9(12(10)16-4)11-13(15)14(11,2)3/h6-8,11,13H,5,15H2,1-4H3/t11-,13-/m1/s1
• InChI Key： MMOPONKICJNPQE-DGCLKSJQSA-N
• SMILES： O(C)C1C(=CC=CC=1[C@@H]1[C@H](C1(C)C)N)OCC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,3R)-3-(3-ethoxy-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Rac-(1R,3R)-3-(3-Ethoxy-2-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

Rac-(1R,3R)-3-(3-Ethoxy-2-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine, commonly referred to by its CAS number 2227910-82-7, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising biological activity profiles. In this article, we will delve into the latest research findings, structural insights, and potential applications of this compound.

The chemical structure of Rac-(1R,3R)-3-(3-Ethoxy-2-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine is characterized by a cyclopropane ring fused with an amino group and a substituted phenyl moiety. The presence of ethoxy and methoxy groups on the phenyl ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of these substituents in modulating the compound's pharmacokinetic properties.

One of the most intriguing aspects of this compound is its stereochemistry. The racemic form (rac-(1R,3R)) suggests a balance between enantiomers, which can be critical in drug design due to potential differences in efficacy and toxicity between enantiomers. Researchers have been exploring methods to synthesize enantiomerically pure forms of this compound to better understand its stereochemical influence on biological activity.

Recent advancements in synthetic chemistry have made it possible to produce Rac-(1R,3R)-3-(3-Ethoxy-2-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine with high yield and purity. These methods often involve multi-step reactions that leverage the principles of organocatalysis and transition metal-catalyzed processes. The development of efficient synthetic routes has been a focal point for researchers aiming to scale up production for preclinical studies.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data indicate that it exhibits potent activity against various disease targets, including cancer and neurodegenerative disorders. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways that are implicated in cancer progression.

In addition to its therapeutic potential, Rac-(1R,3R)-3-(3-Ethoxy-2-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine has shown promise as a lead compound for drug discovery efforts. Its structural versatility allows for further modifications to enhance specificity and reduce off-target effects. Researchers are actively exploring analogs of this compound to identify optimal candidates for clinical trials.

The environmental impact and safety profile of this compound are also under scrutiny as part of regulatory requirements for drug development. Studies on its biodegradation and toxicity have provided valuable insights into its environmental fate and potential risks to human health.

In conclusion, Rac-(1R,3R)-3-(3-Ethoxy-2-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine (CAS No: 2279108847) represents a significant advancement in chemical synthesis and drug discovery. With ongoing research into its biological activity, synthetic optimization, and safety profile, this compound holds immense potential for contributing to the development of novel therapeutic agents.